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Compound of Interest

Compound Name: Methyl 5-oxopentanoate

Cat. No.: B1594885

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the molecular structure, weight,
and key chemical properties of methyl 5-oxopentanoate. It is intended to serve as a
foundational resource for professionals engaged in chemical research and development.

Quantitative Molecular Data

Methyl 5-oxopentanoate is a bifunctional organic compound containing both an aldehyde and
a methyl ester functional group.[1] Its key quantitative properties are summarized below for
easy reference.
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Property Value Source
Molecular Weight 130.14 g/mol [21[3114]
Molecular Formula CeH1003 [21[31[4]
CAS Number 6026-86-4 [2][3]
IUPAC Name methyl 5-oxopentanoate [2][3]

Methyl 4-formylbutanoate, 5-

Synonyms Oxopentanoic acid methyl [3][4]
ester

Physical Form Liquid

Boiling Point 100-103 °C (at 23 mmHg) [5]

YBTZROCKNUIONO-
InChl Key [2][4]
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Molecular Structure

The structure of methyl 5-oxopentanoate consists of a five-carbon chain. An aldehyde group
(-CHO) is located at one end of the chain (C5), making it reactive toward nucleophiles.[2] At the
other end (C1), a carboxylic acid methyl ester group (-COOCHS3) is present. This dual reactivity
makes it a valuable intermediate in organic synthesis.[2]
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Caption: Molecular structure of methyl 5-oxopentanoate.

Experimental Protocols

The synthesis of methyl 5-oxopentanoate is often achieved through standard organic
chemistry reactions. A representative protocol for its synthesis via Fischer esterification is
detailed below.

Protocol: Synthesis of Methyl 5-oxopentanoate via Fischer Esterification

This protocol describes the synthesis from its corresponding carboxylic acid, 5-oxopentanoic
acid.

Materials:
e 5-oxopentanoic acid
e Methanol (MeOH), anhydrous

¢ Sulfuric acid (H2S0Oa4), concentrated
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e Sodium bicarbonate (NaHCO3), saturated aqueous solution

e Brine (saturated NaCl aqueous solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
e Round-bottom flask

e Reflux condenser

e Separatory funnel

o Beakers and Erlenmeyer flasks

» Rotary evaporator

Procedure:

e Reaction Setup: In a round-bottom flask, dissolve 5-oxopentanoic acid in an excess of
anhydrous methanol (typically 5-10 equivalents).

o Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1
equivalents) to the solution while stirring.

o Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux. The reaction is
typically monitored by Thin-Layer Chromatography (TLC) until the starting carboxylic acid is
consumed.

o Workup - Quenching: After the reaction is complete, allow the mixture to cool to room
temperature. Carefully neutralize the excess acid by slowly adding a saturated solution of
sodium bicarbonate until effervescence ceases.

o Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with a
suitable organic solvent, such as diethyl ether or ethyl acetate, multiple times.

e Washing: Combine the organic layers and wash sequentially with saturated sodium
bicarbonate solution and then with brine.
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» Drying and Filtration: Dry the organic layer over an anhydrous drying agent like magnesium
sulfate. Filter to remove the drying agent.

e Solvent Removal: Remove the organic solvent using a rotary evaporator to yield the crude
methyl 5-oxopentanoate.

« Purification: If necessary, the crude product can be further purified by distillation under
reduced pressure to obtain the final, pure compound.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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